Cas no 108940-16-5 (Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate)

• Product Name: Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate
• CAS No: 108940-16-5
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 1094934
• PubChem ID: 540289
• Update Time: 2025-05-24

Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-acetamido-2-aminobenzo[b]thiophene-3-carboxylate
• ethyl 7-acetamido-2-amino-1-benzothiophene-3-carboxylate
• ETHYL 2-AMINO-7-ACETAMIDO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• Ethyl 7-(acetylamino)-2-amino-1-benzothiophene-3-carboxylate
• HMS2341F16
• CHEMBL1489500
• 108940-16-5
• STK279810
• MLS000039219
• Ethyl7-acetamido-2-aminobenzo[b]thiophene-3-carboxylate
• SMR000039159
• Oprea1_398384
• Ethyl 7-(acetylamino)-2-amino-1-benzothiophene-3-carboxylate #
• AKOS001776298
• VS-00737
• 7-Acetylamino-2-amino-benzo[b]thiophene-3-carboxylic acid ethyl ester
• GGANELGZHHJHLQ-UHFFFAOYSA-N
• BBL000797
• CS-0335443
• Oprea1_612710
• Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate

• Inchi： 1S/C13H14N2O3S/c1-3-18-13(17)10-8-5-4-6-9(15-7(2)16)11(8)19-12(10)14/h4-6H,3,14H2,1-2H3,(H,15,16)
• InChI Key： GGANELGZHHJHLQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2C=CC=C(C1=2)NC(C)=O)N

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 535.4±45.0 °C at 760 mmHg
• Flash Point: 277.6±28.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate

Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate: A Comprehensive Overview

Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate, also known by its CAS number 108940-16-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of functional groups such as acetylamino and carboxylate groups in its structure makes it versatile for various applications.

The molecular structure of Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate is characterized by a benzothiophene core with substituents at positions 2, 7, and 3. The acetylamino group at position 7 and the amino group at position 2 contribute to the compound's reactivity and potential for further functionalization. The carboxylate group at position 3, along with the ethyl ester moiety, adds to its solubility properties and compatibility with various solvents.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique electronic properties and structural flexibility make it an ideal candidate for designing bioactive molecules. Researchers have explored its role as a precursor for synthesizing advanced materials, including organic semiconductors and optoelectronic devices.

In terms of synthesis, Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate can be prepared through a variety of methods, including condensation reactions and coupling reactions. These methods often involve the use of coupling agents or catalysts to facilitate the formation of the desired product. The synthesis process requires careful optimization to ensure high yield and purity.

The compound has also been studied for its applications in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored in recent research. This property opens up new avenues for its use in asymmetric catalysis and other advanced chemical processes.

From an environmental perspective, Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate has been evaluated for its biodegradability and eco-toxicity. Studies indicate that under certain conditions, it can undergo biodegradation, reducing its environmental impact. However, further research is needed to fully understand its behavior in different ecosystems.

In conclusion, Ethyl 7-(Acetylamino)-2-amino-1-benzothiophene-3-carboxylate (CAS No: 108940-16-5) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure and functional groups make it a valuable tool for researchers in organic chemistry, materials science, and pharmacology. As new studies emerge, this compound continues to reveal novel properties and potential uses that could significantly impact future technological advancements.